Cas no 528822-36-8 (Benzoic acid,4-[[7-methoxy-2-oxo-4-[(1,2,3,4-tetrahydro-1-naphthalenyl)methyl]-1(2H)-quinolinyl]methyl]-)

• Product Name: Benzoic acid,4-[[7-methoxy-2-oxo-4-[(1,2,3,4-tetrahydro-1-naphthalenyl)methyl]-1(2H)-quinolinyl]methyl]-
• CAS No: 528822-36-8
• MF: C₂₉H₂₇NO₄
• MW: 453.52898812294
• CID: 1579219
• Update Time: 2024-08-24

Benzoic acid,4-[[7-methoxy-2-oxo-4-[(1,2,3,4-tetrahydro-1-naphthalenyl)methyl]-1(2H)-quinolinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[7-methoxy-2-oxo-4-[(1,2,3,4-tetrahydro-1-naphthalenyl)methyl]-1(2H)-quinolinyl]methyl]-
• Benzoic acid, 4-[[7-methoxy-2-oxo-4-[(1,2,3,4-tetrahydro-1-naphthalenyl)methyl]-1(2H)-quinolinyl]methyl]-

• Inchi： 1S/C29H27NO4/c1-34-24-13-14-26-23(15-22-7-4-6-20-5-2-3-8-25(20)22)16-28(31)30(27(26)17-24)18-19-9-11-21(12-10-19)29(32)33/h2-3,5,8-14,16-17,22H,4,6-7,15,18H2,1H3,(H,32,33)
• InChI Key： KBPKNCMQMAFSMX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CN2C3=C(C=CC(OC)=C3)C(CC3C4=C(C=CC=C4)CCC3)=CC2=O)C=C1

Computed Properties

• Exact Mass: 453.19411

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 662.1±55.0 °C(Predicted)
• PSA: 66.84
• pka: 4.21±0.10(Predicted)